Cas no 1806917-77-0 (2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806917-77-0
• MF: C₉H₆Br₂F₂N₂
• MW: 339.96214723587
• CID: 4865948
• Update Time: 2025-06-12

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6Br2F2N2/c10-3-6-7(9(12)13)5(1-2-14)4-15-8(6)11/h4,9H,1,3H2
• InChI Key： RQXPQNIKPFQFAL-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(CC#N)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

Professional Introduction to 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806917-77-0)

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806917-77-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, featuring a pyridine core substituted with bromo, bromomethyl, difluoromethyl, and acetonitrile functional groups, presents a versatile platform for synthetic chemistry and drug discovery applications.

The molecular structure of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile is characterized by its high degree of substitution, which makes it an attractive intermediate for constructing complex molecular architectures. The presence of multiple reactive sites—specifically the bromo and bromomethyl groups on the pyridine ring—facilitates a wide range of chemical transformations, including nucleophilic substitution, cross-coupling reactions, and functional group interconversions. These attributes have made this compound a valuable building block in the synthesis of biologically active molecules.

In recent years, the demand for novel heterocyclic compounds with specific electronic and steric properties has surged in medicinal chemistry. 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile has been extensively explored as a precursor in the development of small-molecule inhibitors targeting various therapeutic areas. Notably, its difluoromethyl substituent is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists seeking to optimize pharmacokinetic profiles.

One of the most compelling applications of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile lies in its utility as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in signal transduction pathways and are frequently implicated in cancer and inflammatory diseases. By leveraging the reactivity of the bromo and bromomethyl groups, researchers have been able to construct highly potent kinase inhibitors with improved selectivity and efficacy. For instance, derivatives of this compound have been reported to exhibit inhibitory activity against tyrosine kinases, which are central to cancer cell proliferation and survival.

Furthermore, the acetonitrile moiety in 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile provides a handle for further functionalization via nucleophilic addition or condensation reactions. This versatility has enabled the synthesis of diverse libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The compound’s compatibility with modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has further expanded its utility in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile as a scaffold for structure-based drug design. Molecular modeling studies have demonstrated that modifications at the bromo and difluoromethyl positions can fine-tune binding interactions with biological targets, offering insights into optimizing lead compounds for clinical development. These computational approaches have complemented experimental efforts by providing rapid screening tools to identify promising analogs.

The agrochemical sector has also recognized the value of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile as a precursor for developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in plants and pests, offering potential solutions to challenges such as pest resistance and crop protection. Researchers have reported synthesizing analogs with enhanced efficacy against specific agricultural pathogens while maintaining environmental safety profiles.

In conclusion,2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806917-77-0) represents a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic strategies, making it an indispensable tool for chemists engaged in drug discovery and crop protection research. As our understanding of biological systems continues to evolve, the demand for innovative heterocyclic intermediates like this one is expected to grow, driving further exploration and development in this exciting field.